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Compound of Interest

tert-Butyl [4,4'-bipiperidine]-1-
Compound Name:
carboxylate

Cat. No.: B112094

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidelines for the safe handling, storage, and
use of tert-Butyl [4,4'-bipiperidine]-1-carboxylate, a key intermediate in pharmaceutical
synthesis. The following protocols and data are intended to ensure the integrity of the
compound and the safety of laboratory personnel.

Physicochemical and Safety Data

Quantitative data for tert-Butyl [4,4'-bipiperidine]-1-carboxylate are summarized below,
providing a clear reference for its physical properties and hazard information.

Table 1: Physical and Chemical Properties
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Property Value

CAS Number 171049-35-7
Molecular Formula C15H28N202
Molar Mass 268.39 g/mol [1]
Density 1.028 g/cm3[1]
Boiling Point 363°CJ[1]

Flash Point 173°C[1]
Appearance Solid

Table 2: Safety and Hazard Information

Hazard Statement Code Description

Indicates that acute oral

Harmful if swallowed H302 o
toxicity may occur.
Can cause redness, itching, or
Causes skin irritation H315 inflammation upon skin
contact.
) o May cause significant eye
Causes serious eye irritation H319

irritation, redness, or damage.

Inhalation of dust may irritate

May cause respiratory irritation ~ H335 )
the respiratory tract.

Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to maintain the stability of the
compound and to prevent exposure.

Personal Protective Equipment (PPE)
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All handling of tert-Butyl [4,4'-bipiperidine]-1-carboxylate should be performed with
appropriate PPE. This includes, but is not limited to:

» Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Gloves should be inspected
before use and disposed of properly after handling the compound.

o Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact.
e Lab Coat: A standard laboratory coat should be worn to protect from skin exposure.

» Respiratory Protection: In cases of potential dust generation or inadequate ventilation, a
NIOSH-approved respirator is recommended.

Handling Procedures

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.

e Avoid the formation of dust and aerosols during handling.
e Prevent contact with skin, eyes, and clothing.
o Wash hands thoroughly after handling the compound.

» Do not eat, drink, or smoke in the laboratory.

Storage Conditions

Proper storage is essential to ensure the long-term stability of the compound.

o Temperature: Store in a cool, dry, and dark place. Recommended storage temperature is
between 2-8°C.

o Container: Keep the container tightly sealed to prevent moisture absorption and
contamination.

¢ Incompatible Materials: Store away from strong oxidizing agents and strong acids.

The following workflow diagram illustrates the key steps for safe handling and storage.
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Safe Handling and Storage Workflow
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Caption: Workflow for the safe handling and storage of tert-Butyl [4,4'-bipiperidine]-1-
carboxylate.

Experimental Protocol: N-Alkylation of tert-Butyl
[4,4'-bipiperidine]-1-carboxylate

This protocol describes a general procedure for the N-alkylation of the secondary amine in tert-
Butyl [4,4'-bipiperidine]-1-carboxylate, a common reaction in the synthesis of more complex
drug candidates. This compound serves as a versatile building block in medicinal chemistry.

Materials and Reagents

 tert-Butyl [4,4'-bipiperidine]-1-carboxylate
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o Alkyl halide (e.g., benzyl bromide)

¢ Anhydrous potassium carbonate (K2CO3)

e Anhydrous acetonitrile (CHsCN)

e Dichloromethane (DCM)

o Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Brine (saturated aqueous NacCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
» Round-bottom flask

e Magnetic stirrer and stir bar

» Reflux condenser

e Separatory funnel

 Rotary evaporator

e Thin-layer chromatography (TLC) plates (silica gel)

o Appropriate eluent for TLC (e.g., ethyl acetate/hexanes mixture)

Procedure

e To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add tert-
Butyl [4,4'-bipiperidine]-1-carboxylate (1.0 eq.).

» Add anhydrous acetonitrile to dissolve the starting material.
e Add anhydrous potassium carbonate (2.0-3.0 eq.) to the mixture.

o While stirring, add the alkyl halide (1.1-1.2 eq.) dropwise at room temperature.
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» Heat the reaction mixture to reflux and monitor the reaction progress by TLC.

e Once the reaction is complete (typically indicated by the disappearance of the starting
material), cool the mixture to room temperature.

« Filter the solid potassium carbonate and wash it with a small amount of acetonitrile or DCM.
o Concentrate the filtrate under reduced pressure using a rotary evaporator.

o Dissolve the residue in DCM and transfer it to a separatory funnel.

e Wash the organic layer with saturated aqueous NaHCOs solution, followed by brine.

e Dry the organic layer over anhydrous MgSOa or Na2SOa, filter, and concentrate under
reduced pressure to yield the crude product.

» Purify the crude product by flash column chromatography on silica gel, if necessary.

The following diagram outlines the experimental workflow for the N-alkylation reaction.
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N-Alkylation Experimental Workflow
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Caption: A streamlined workflow for the N-alkylation of tert-Butyl [4,4'-bipiperidine]-1-
carboxylate.

First Aid Measures
In case of exposure, follow these first aid guidelines:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.
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o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Disposal Considerations

Dispose of tert-Butyl [4,4'-bipiperidine]-1-carboxylate and its containers in accordance with
local, regional, and national regulations. The material should be disposed of by a licensed
chemical disposal company. Do not allow the chemical to enter drains or waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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